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Compound of Interest

Compound Name: 3-Chlorooctane-1-thiol

Cat. No.: B15458408 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Chlorooctane-1-thiol is a bifunctional organic molecule containing both a secondary alkyl

chloride and a primary thiol functional group. This unique combination of reactive sites makes it

a potentially valuable building block in organic synthesis, particularly for the construction of

sulfur-containing heterocycles, functionalized thioethers, and as a linker molecule in drug

discovery and materials science. Due to the limited availability of literature specifically on 3-
Chlorooctane-1-thiol, this document provides hypothetical, yet chemically sound, application

notes and protocols based on the well-established reactivity of its constituent functional groups.

Physicochemical Properties
A summary of the key physicochemical properties of 3-Chlorooctane-1-thiol is presented

below.[1]
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Property Value

Molecular Formula C₈H₁₇ClS

Molecular Weight 180.74 g/mol

IUPAC Name 3-chlorooctane-1-thiol

CAS Number 61661-23-2

Appearance Predicted: Colorless liquid

Boiling Point Predicted: > 200 °C

Solubility
Soluble in organic solvents (e.g., ethanol,

dichloromethane, ether); insoluble in water.

Proposed Synthesis
A plausible synthetic route to 3-Chlorooctane-1-thiol could involve the conversion of a suitable

precursor, such as 3-chlorooctan-1-ol, to the corresponding thiol. One common method is the

reaction with thiourea followed by hydrolysis.
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Proposed Synthesis of 3-Chlorooctane-1-thiol

3-Chlorooctan-1-ol

Intermediate
Isothiouronium Salt

1. Thiourea, HBr

3-Chlorooctane-1-thiol

2. NaOH, H₂O
3. H₃O⁺ workup

Intramolecular Cyclization to a Tetrahydrothiophene Derivative

3-Chlorooctane-1-thiol

Thiolate Intermediate

Base (e.g., NaH)

2-Pentyltetrahydrothiophene

Intramolecular SN2
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Application as a Bifunctional Linker

3-Chlorooctane-1-thiol

Thiol-Ene Click Reaction Nucleophilic Substitution

A-Linker-B Conjugate

Molecule A
(with alkene)

Molecule B
(nucleophile)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15458408?utm_src=pdf-body-img
https://www.benchchem.com/product/b15458408?utm_src=pdf-custom-synthesis
https://www.youtube.com/watch?v=na-nJlO3Gn0
https://www.benchchem.com/product/b15458408#use-of-3-chlorooctane-1-thiol-in-organic-synthesis
https://www.benchchem.com/product/b15458408#use-of-3-chlorooctane-1-thiol-in-organic-synthesis
https://www.benchchem.com/product/b15458408#use-of-3-chlorooctane-1-thiol-in-organic-synthesis
https://www.benchchem.com/product/b15458408#use-of-3-chlorooctane-1-thiol-in-organic-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15458408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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